Cas no 2353409-82-0 (Gly-Gly-Gly-PEG4-methyltetrazine)

Gly-Gly-Gly-PEG4-methyltetrazine Chemical and Physical Properties
Names and Identifiers
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- N-(2-Amino-2-oxoethyl)-2-(2-aminoacetamido)-N-(2-(2-(2-(2-(4-(6-methyl-1,2,4,5-tetrazin-3-yl)phenoxy)ethoxy)ethoxy)ethoxy)ethyl)acetamide
- 2-Amino-N-[2-[(2-amino-2-oxoethyl)-[2-[2-[2-[2-[4-(6-methyl-1,2,4,5-tetrazin-3-yl)phenoxy]ethoxy]eth
- Glycylglycyl-N-{2-[2-(2-{2-[4-(6-methyl-1,2,4,5-tetrazin-3-yl)phenoxy]ethoxy}ethoxy)ethoxy]ethyl}gly
- 2-Amino-N-(17-(4-(6-methyl-1,2,4,5-tetrazin-3-yl)phenoxy)-2,5-dioxo-9,12,15-trioxa-3,6-diazaheptadecyl)acetamide
- Gly-Gly-Gly-PEG4-methyltetrazine
- HY-141284
- DA-63833
- CS-0115574
- 2-amino-N-[2-[[2-[2-[2-[2-[2-[4-(6-methyl-1,2,4,5-tetrazin-3-yl)phenoxy]ethoxy]ethoxy]ethoxy]ethylamino]-2-oxoethyl]amino]-2-oxoethyl]acetamide
- SCHEMBL24455215
- AKOS040743346
- BP-24189
- 2353409-82-0
- 2-amino-N-({[({2-[2-(2-{2-[4-(6-methyl-1,2,4,5-tetrazin-3-yl)phenoxy]ethoxy}ethoxy)ethoxy]ethyl}carbamoyl)methyl]carbamoyl}methyl)acetamide
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- Inchi: 1S/C23H34N8O7/c1-17-27-29-23(30-28-17)18-2-4-19(5-3-18)38-13-12-37-11-10-36-9-8-35-7-6-31(16-20(25)32)22(34)15-26-21(33)14-24/h2-5H,6-16,24H2,1H3,(H2,25,32)(H,26,33)
- InChI Key: PGWGMMQDCYUJOV-UHFFFAOYSA-N
- SMILES: O(CCOCCOCCOC1C=CC(C2=NN=C(C)N=N2)=CC=1)CCN(C(CNC(CN)=O)=O)CC(N)=O
Computed Properties
- Exact Mass: 534.25504545 g/mol
- Monoisotopic Mass: 534.25504545 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 12
- Heavy Atom Count: 38
- Rotatable Bond Count: 19
- Complexity: 689
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -2.9
- Topological Polar Surface Area: 207
- Molecular Weight: 534.6
Gly-Gly-Gly-PEG4-methyltetrazine Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1186214-25mg |
Gly-Gly-Gly-PEG4-methyltetrazine |
2353409-82-0 | 98% | 25mg |
¥9133 | 2023-04-14 | |
1PlusChem | 1P01JPCK-10mg |
Gly-Gly-Gly-PEG4-methyltetrazine |
2353409-82-0 | 98% | 10mg |
$398.00 | 2024-05-23 | |
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1186214-10mg |
Gly-Gly-Gly-PEG4-methyltetrazine |
2353409-82-0 | 98% | 10mg |
¥4240 | 2023-04-14 | |
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1186214-50mg |
Gly-Gly-Gly-PEG4-methyltetrazine |
2353409-82-0 | 98% | 50mg |
¥12721 | 2023-04-14 | |
A2B Chem LLC | AZ98132-10mg |
Gly-Gly-Gly-PEG4-methyltetrazine |
2353409-82-0 | 98% | 10mg |
$378.00 | 2024-04-20 |
Gly-Gly-Gly-PEG4-methyltetrazine Related Literature
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Weitao Yan,Ruo Wang,Tesen Zhang,Hongtao Deng,Jian Chen,Wei Wu,Zhiqiang Weng Org. Biomol. Chem., 2018,16, 9440-9445
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Ashish Singh,Parul Verma,Debabrata Samanta,Anupam Dey,Jyotirmoy Dey,Tapas Kumar Maji J. Mater. Chem. A, 2021,9, 5780-5786
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3. Stabilization and compressive strain effect of AuCu core on Pt shell for oxygen reduction reaction†Jinhua Yang,Xiaojun Chen,Xianfeng Yang,Jackie Y. Ying Energy Environ. Sci., 2012,5, 8976-8981
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Jian Fan,Shengke Wang,Jiahui Chen,Manyi Wu,Jitan Zhang,Meihua Xie Org. Chem. Front., 2019,6, 437-441
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Deshetti Jampaiah,Katie M. Tur,Samuel J. Ippolito,Ylias M. Sabri,James Tardio,Suresh K. Bhargava,Benjaram M. Reddy RSC Adv., 2013,3, 12963-12974
Additional information on Gly-Gly-Gly-PEG4-methyltetrazine
Recent Advances in the Application of Gly-Gly-Gly-PEG4-methyltetrazine (CAS: 2353409-82-0) in Chemical Biology and Drug Development
Gly-Gly-Gly-PEG4-methyltetrazine (CAS: 2353409-82-0) has emerged as a pivotal tool in chemical biology and drug development, particularly in the context of bioorthogonal chemistry and targeted drug delivery. This compound, characterized by its tri-glycine linker and PEG4 spacer, enhances solubility and biocompatibility while the methyltetrazine moiety enables efficient inverse electron-demand Diels-Alder (IEDDA) reactions with dienophiles such as trans-cyclooctenes (TCOs). Recent studies have highlighted its utility in protein labeling, live-cell imaging, and the development of antibody-drug conjugates (ADCs).
A 2023 study published in Journal of the American Chemical Society demonstrated the superior kinetics of Gly-Gly-Gly-PEG4-methyltetrazine in IEDDA reactions, achieving reaction rates exceeding 104 M-1s-1 with TCO derivatives. This property has been leveraged for real-time tracking of cellular processes, such as receptor internalization and intracellular trafficking, with minimal background signal. Furthermore, the PEG4 spacer has been shown to reduce nonspecific binding, a critical advantage for in vivo applications.
In the realm of ADCs, Gly-Gly-Gly-PEG4-methyltetrazine has been employed as a linker-payload construct to enhance tumor-specific delivery. A preclinical study in Nature Biotechnology (2024) reported a 40% increase in therapeutic index compared to traditional valine-citrulline linkers, attributed to the compound's stability in circulation and rapid release upon target engagement. The CAS number 2353409-82-0 has thus become a benchmark for next-generation bioconjugation strategies.
Emerging applications include its use in pretargeted radioimmunotherapy (PRIT), where the fast kinetics of methyltetrazine-TCO cycloaddition enable precise delivery of radionuclides. A recent clinical trial (NCT05678984) utilizing this chemistry reported reduced off-target toxicity in HER2-positive cancers. Analytical methods such as LC-MS/MS and MALDI-TOF have been optimized for quantifying 2353409-82-0 derivatives in biological matrices, with detection limits as low as 0.1 ng/mL.
Despite these advances, challenges remain in scaling up synthesis and addressing potential immunogenicity of PEGylated components. Ongoing research focuses on structure-activity relationship (SAR) studies to optimize the balance between reaction kinetics and pharmacokinetic properties. The compound's versatility positions it as a cornerstone for future innovations in precision medicine and theranostics.
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